1-[4-(benzyloxy)phenyl]-4-[(2-chlorophenyl)acetyl]piperazine

• IUPAC Name: 2-(2-chlorophenyl)-1-[4-(4-phenylmethoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C25H25ClN2O2/c26-24-9-5-4-8-21(24)18-25(29)28-16-14-27(15-17-28)22-10-12-23(13-11-22)30-19-20-6-2-1-3-7-20/h1-13H,14-19H2
• InChI Key: MMUITUVXEJVABN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)OCC3=CC=CC=C3)C(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C25H25ClN2O2
• Molecular Weight: 420.9 g/mol

Description

1-[4-(benzyloxy)phenyl]-4-[(2-chlorophenyl)acetyl]piperazine, also known as BPP or BPP-10c, is a piperazine derivative that has gained attention in the scientific community due to its potential therapeutic applications. BPP-10c is a small molecule that has been studied for its ability to modulate certain biological processes, making it a potential candidate for drug development.

Mechanism of Action

The mechanism of action of 1-[4-(benzyloxy)phenyl]-4-[(2-chlorophenyl)acetyl]piperazine-10c is not fully understood, but it is believed to act by modulating specific signaling pathways in cells. This compound-10c has been shown to inhibit the activity of certain enzymes, such as protein kinases, which are involved in cell signaling pathways. By inhibiting these enzymes, this compound-10c can modulate the activity of downstream proteins and ultimately affect cellular processes.
Biochemical and Physiological Effects
This compound-10c has been shown to have several biochemical and physiological effects in cells. Studies have demonstrated that this compound-10c can induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. This compound-10c has also been shown to modulate the activity of certain transcription factors, which are involved in gene expression.

Advantages and Limitations for Lab Experiments

One advantage of 1-[4-(benzyloxy)phenyl]-4-[(2-chlorophenyl)acetyl]piperazine-10c is that it is a small molecule, which makes it easier to synthesize and modify for drug development. This compound-10c has also been shown to have a high degree of selectivity for certain enzymes, which could minimize off-target effects. However, one limitation of this compound-10c is that its mechanism of action is not fully understood, which could hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 1-[4-(benzyloxy)phenyl]-4-[(2-chlorophenyl)acetyl]piperazine-10c. One area of research could focus on the development of this compound-10c derivatives with improved selectivity and potency. Another area of research could investigate the use of this compound-10c in combination with other drugs for the treatment of cancer. Additionally, further studies could be conducted to better understand the mechanism of action of this compound-10c and its potential therapeutic applications in other diseases.

Scientific Research Applications

1-[4-(benzyloxy)phenyl]-4-[(2-chlorophenyl)acetyl]piperazine-10c has been investigated for its potential therapeutic applications in several scientific studies. One area of research has focused on the use of this compound-10c as a potential treatment for cancer. Studies have shown that this compound-10c can inhibit the growth of certain cancer cells by modulating specific signaling pathways.